Cas no 898775-25-2 (3',5'-DICHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE)

• Product Name: 3',5'-DICHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• CAS No: 898775-25-2
• MF: C₁₆H₁₄Cl₂O₂
• MW: 309.187162876129
• CID: 876910
• PubChem ID: 24725857
• Update Time: 2025-05-20

3',5'-DICHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3',5'-DICHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• 1-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)propan-1-one
• MFCD03843138
• AKOS016021514
• DTXSID90644250
• 898775-25-2

• MDL： MFCD03843138
• Inchi： 1S/C16H14Cl2O2/c1-20-15-4-2-3-11(7-15)5-6-16(19)12-8-13(17)10-14(18)9-12/h2-4,7-10H,5-6H2,1H3
• InChI Key： XVCACAPPIAYMCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CCC1C=CC=C(C=1)OC)=O)Cl

Computed Properties

• Exact Mass: 308.0370851g/mol
• Monoisotopic Mass: 308.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 3',5'-DICHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE

Comprehensive Overview of 3',5'-Dichloro-3-(3-methoxyphenyl)propiophenone (CAS No. 898775-25-2)

3',5'-Dichloro-3-(3-methoxyphenyl)propiophenone (CAS No. 898775-25-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This chlorinated propiophenone derivative is characterized by its unique structural features, including a methoxyphenyl group and dichloro substitution, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The compound's molecular structure, featuring a propiophenone backbone with 3',5'-dichloro and 3-methoxyphenyl substituents, makes it a valuable intermediate in organic synthesis. Its electron-rich aromatic system and halogenated moieties enhance its reactivity, enabling it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures for drug discovery and functional materials.

In recent years, the demand for 3',5'-Dichloro-3-(3-methoxyphenyl)propiophenone has surged due to its potential role in the synthesis of pharmaceutical intermediates. Its structural motifs are frequently found in compounds with biological activity, such as kinase inhibitors and anti-inflammatory agents. This aligns with the growing interest in targeted therapies and precision medicine, where researchers seek to develop molecules with high specificity and minimal side effects.

From a material science perspective, this compound's aromatic and halogenated properties make it a candidate for designing organic electronic materials. Its potential use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices is under investigation, as scientists explore ways to improve the efficiency and sustainability of these technologies. The compound's ability to modify electron transport and charge carrier mobility could pave the way for next-generation optoelectronic devices.

The synthesis of 3',5'-Dichloro-3-(3-methoxyphenyl)propiophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Optimizing these processes to achieve high yields and purity is a key focus for chemists, particularly in the context of green chemistry principles. Reducing solvent waste and employing catalytic methods are among the strategies being explored to enhance the compound's sustainability profile.

Analytical techniques such as HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry are essential for characterizing this compound. These methods ensure its structural integrity and purity, which are critical for its intended applications. The compound's spectroscopic fingerprints and chromatographic behavior are well-documented, aiding in its identification and quality control.

As the scientific community continues to explore the potential of 3',5'-Dichloro-3-(3-methoxyphenyl)propiophenone, its role in drug discovery and material innovation is expected to expand. With advancements in computational chemistry and high-throughput screening, researchers can better predict its reactivity and optimize its applications. This compound exemplifies the intersection of organic chemistry and applied science, offering exciting opportunities for future breakthroughs.